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Cat. No.: B602816 Get Quote

Initial investigations into the therapeutic potential of 6-Methylhydroxyangolensate, a naturally

occurring limonoid, have revealed a narrow yet specific area of bioactivity. Currently, the

primary documented application for this compound is in the realm of antimalarial research,

though its efficacy has been characterized as modest.

Extracted from the plant Khaya grandifoliola, 6-Methylhydroxyangolensate has been

subjected to in vitro screening to assess its activity against parasitic protozoa.[1] While these

preliminary studies offer a starting point for understanding the compound's biological effects, a

comprehensive body of research detailing its broader therapeutic applications, mechanisms of

action, and involvement in cellular signaling pathways is not yet available in the public domain.

Limited Efficacy in Antimalarial Screening
The principal quantitative data available for 6-Methylhydroxyangolensate pertains to its

antimalarial properties. An in vitro study determined its half-maximal inhibitory concentration

(IC50) against the W2/Indochina clone of Plasmodium falciparum, the parasite responsible for

the most severe form of malaria in humans.

Parameter Value Target Organism Assay Type

IC50 21.59 µg/mL

Plasmodium

falciparum

(W2/Indochina clone)

In vitro antimalarial

activity assay
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Table 1: In Vitro Antimalarial Activity of 6-Methylhydroxyangolensate. This table summarizes

the reported inhibitory concentration of 6-Methylhydroxyangolensate against a specific strain

of the malaria parasite.[1]

This IC50 value suggests that 6-Methylhydroxyangolensate possesses low antimalarial

activity in a laboratory setting.[1] Further research would be necessary to enhance its potency

or to explore potential synergistic effects with other antimalarial agents.

Experimental Protocols: A Need for Further
Elucidation
Detailed experimental protocols for the synthesis or extraction of 6-
Methylhydroxyangolensate, as well as comprehensive methodologies for its biological

evaluation, are not extensively documented in the available scientific literature. The primary

available information points to its origin as a natural product isolated from Khaya grandifoliola.

[1] The standard procedures for natural product extraction would likely involve solvent

extraction and chromatographic separation, though specific details for this compound are not

provided.

Signaling Pathways and Mechanism of Action:
Uncharted Territory
At present, there is no available research that elucidates the specific signaling pathways

modulated by 6-Methylhydroxyangolensate or its precise mechanism of action.

Understanding how this compound interacts with cellular targets is a critical next step in

determining its potential for therapeutic development. Future research in this area would be

invaluable for uncovering any novel biological activities beyond its observed antimalarial

effects.

To visualize the current state of knowledge, the following diagram illustrates the singular known

biological aspect of 6-Methylhydroxyangolensate.
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Figure 1: Known Biological Activity of 6-Methylhydroxyangolensate.

In conclusion, while 6-Methylhydroxyangolensate has been identified and subjected to initial

biological screening, it remains a compound in the nascent stages of therapeutic exploration.

The existing data points to a potential, albeit weak, antimalarial effect. A significant body of

further research is required to fully characterize its pharmacological profile, including its

mechanism of action, potential for other therapeutic applications, and its safety and efficacy in

preclinical and clinical studies. For researchers and drug development professionals, 6-
Methylhydroxyangolensate represents a largely unexplored molecule with the potential for

novel discoveries, contingent on dedicated and in-depth scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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